Cas no 79607-17-3 (3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine)

3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine structure
79607-17-3 structure
Product Name:3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine
CAS No:79607-17-3
MF:C8H12N2
MW:136.194281578064
CID:2802418
PubChem ID:56972745
Update Time:2025-07-11

3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine
    • SCHEMBL10281380
    • DTXSID30719794
    • 79607-17-3
    • 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine
    • EN300-181970
    • 3-methyl-5H,6H,7H,8H-imidazo(1,5-a)pyridine
    • 855-296-1
    • Inchi: 1S/C8H12N2/c1-7-9-6-8-4-2-3-5-10(7)8/h6H,2-5H2,1H3
    • InChI Key: LJTYKMPLGYWQQM-UHFFFAOYSA-N
    • SMILES: N12C(C)=NC=C1CCCC2

Computed Properties

  • Exact Mass: 136.100048391Da
  • Monoisotopic Mass: 136.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.8Ų

3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine Pricemore >>

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Enamine
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